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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclododecanone, a cyclic ketone with the chemical formula C12H220, is a significant
compound in organic synthesis and industrial chemistry.[1][2] It serves as a crucial precursor in
the production of various polymers, fragrances, and pharmaceuticals. A thorough
understanding of its physical properties is paramount for its effective handling, application, and
the development of new synthetic routes and formulations. This technical guide provides a
comprehensive overview of the key physical characteristics of Cyclododecanone, detailed
experimental protocols for their determination, and a logical framework illustrating the interplay
of these properties.

Core Physical Properties

The physical state of Cyclododecanone at ambient temperature is a white, crystalline solid,
often described as having a camphor-like odor.[1][2] The key quantitative physical properties
are summarized in the table below.
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Property Value Units Notes
Molecular Formula C12H220 - [2][3]
Molecular Weight 182.30 g/mol [3]

May be a solid, liquid,
Melting Point 59 - 61 °C or supercooled melt
within this range.[3]

Boiling Point 277 °C At 1013 hPa.[3]

85 °C At 1 mmHg.

Density 0.97 g/cm3 At 20 °C.[3]
Solubility in Water Insoluble - [4]

Solubility in Organic Soluble in nonpolar
Solvents Soluble ] organic solvents.
Appearance White crystalline solid - [1112]

Odor Camphor-like - [1]

Vapor Pressure <1 hPa At 20 °C.[3]

Flash Point 118 °C Closed cup.[3]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key
physical properties of Cyclododecanone. These protocols are based on established
techniques and international standards.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. For Cyclododecanone,
a sharp melting range of 1-2°C is expected for a pure sample. The presence of impurities will
typically lead to a depression and broadening of the melting range.

Methodology: Capillary Method (based on ASTM E794)[5][6]
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o Sample Preparation: A small amount of finely powdered, dry Cyclododecanone is packed
into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus equipped with a heating block, a
thermometer or temperature sensor, and a means of observing the sample is used.

e Procedure:
o The capillary tube is placed in the heating block of the apparatus.
o The sample is heated at a steady rate of 1-2°C per minute.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

o Data Analysis: The melting point is reported as a range from the initial to the final
temperature.

Determination of Boiling Point

Due to its relatively high boiling point, the determination of Cyclododecanone's boiling point
requires a method suitable for high-boiling liquids.

Methodology: Ebulliometry (based on OECD Guideline 103)[7][8][9]

o Apparatus: An ebulliometer, which is a specialized apparatus for accurately measuring
boiling points, is used. It consists of a boiling flask, a condenser, and a high-precision
thermometer or temperature probe.

e Procedure:
o A sample of Cyclododecanone is placed in the boiling flask.

o The sample is heated to a steady boil.
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o The temperature of the vapor in equilibrium with the boiling liquid is measured. This is the
boiling point at the ambient atmospheric pressure.

o Correction for Pressure: The observed boiling point is corrected to standard atmospheric
pressure (101.325 kPa) using the Sydney-Young equation.

Determination of Density

The density of solid Cyclododecanone can be accurately determined using the gas
pycnhometry method.

Methodology: Gas Pycnometry (based on ISO 12154)[10]

» Principle: This method determines the volume of a solid by measuring the pressure change
of a gas (typically helium) in a calibrated volume.

e Apparatus: A gas pycnometer.
e Procedure:

o A weighed sample of Cyclododecanone is placed in the sample chamber of the
pycnometer.

o The chamber is sealed and filled with helium to a known pressure.

o The gas is then expanded into a second, calibrated volume, and the resulting pressure is
measured.

o The volume of the solid is calculated from the pressure difference.

o Calculation: The density is calculated by dividing the mass of the sample by its measured
volume.

Determination of Solubility

A qualitative and semi-quantitative assessment of Cyclododecanone's solubility in various
solvents is crucial for its application in synthesis and formulation.

Methodology: Visual Method (based on ASTM E1148 for agueous solubility)[11]
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o Sample Preparation: A known mass of Cyclododecanone is added to a known volume of
the solvent in a sealed container.

e Procedure:

o The mixture is agitated at a constant temperature for a prolonged period (e.g., 24 hours) to
ensure equilibrium is reached.

o The mixture is then visually inspected for the presence of undissolved solid.
e Analysis:
o Qualitative: The substance is classified as soluble, partially soluble, or insoluble.

o Semi-Quantitative: If the substance dissolves completely, further additions of the solute
are made until saturation is reached. The solubility is then expressed as the mass of
solute per volume of solvent.

Visualized Relationships and Workflows

The physical properties of a compound are interconnected. The following diagrams, generated
using Graphviz, illustrate these relationships and a typical experimental workflow.
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Logical Relationship of Physical Properties
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Caption: Interplay of molecular and intermolecular forces on the physical properties of
Cyclododecanone.
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Experimental Workflow for Physical Property Characterization
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Caption: A standardized workflow for the systematic characterization of Cyclododecanone's
physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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